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Compound of Interest

Compound Name: (S)-famoxadone

Cat. No.: B1204467 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of (S)-famoxadone with other

strobilurin fungicides, focusing on the critical issue of cross-resistance. The information

presented is supported by experimental data from publicly available scientific literature.

Introduction: Mechanism of Action and the Basis for
Cross-Resistance
(S)-Famoxadone, though not a strobilurin fungicide itself, belongs to the same cross-

resistance group, the Quinone outside Inhibitors (QoIs).[1] Both famoxadone and strobilurin

fungicides, such as azoxystrobin, trifloxystrobin, and pyraclostrobin, share a common mode of

action. They inhibit mitochondrial respiration in fungi by binding to the Qo site of the

cytochrome bc1 complex (Complex III).[2] This disruption of the electron transport chain

prevents ATP synthesis, ultimately leading to fungal cell death.

The primary mechanism for resistance to QoI fungicides is a single point mutation in the

mitochondrial cytochrome b gene, most commonly the substitution of glycine with alanine at

position 143 (G143A). This mutation reduces the binding affinity of the fungicide to the Qo site,

rendering it less effective. Due to this shared target site and resistance mechanism, fungi that

have developed resistance to one strobilurin fungicide typically exhibit cross-resistance to other

strobilurins and to famoxadone.
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Quantitative Performance Data: A Comparative
Analysis
The following table summarizes the effective concentration required to inhibit 50% of fungal

growth (EC50) for famoxadone and various strobilurin fungicides against both sensitive (wild-

type) and resistant fungal strains. Lower EC50 values indicate higher fungicidal activity. The

Resistance Factor (RF) is calculated as the EC50 of the resistant strain divided by the EC50 of

the sensitive strain, providing a quantitative measure of the level of resistance.

Table 1: Comparative in vitro Efficacy (EC50 in µg/mL) of Famoxadone and Strobilurin

Fungicides Against Sensitive and Resistant Fungal Isolates
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Fungicide
Fungal
Species

Strain Type EC50 (µg/mL)
Resistance
Factor (RF)

Famoxadone
Plasmopara

viticola
Sensitive 0.012

Resistant

(G143A)
>100 >8333

Azoxystrobin Alternaria spp. Sensitive 0.02 - 0.08

Resistant

(G143A)
>100 >1250

Plasmopara

viticola
Sensitive 0.03

Resistant

(G143A)
>100 >3333

Pyraclostrobin
Cercospora

sojina
Sensitive 0.003

Resistant

(G143A)
>1.0 >333

Trifloxystrobin
Venturia

inaequalis
Sensitive 0.01 - 0.03

Resistant

(G143A)
1.0 - >10 >33 - >1000

Note: Data is compiled from multiple sources and direct comparison between different studies

should be made with caution due to variations in experimental conditions.

Experimental Protocols: In Vitro Fungicide
Sensitivity Assay
The following is a generalized protocol for determining the EC50 values of fungicides against

filamentous fungi, based on the widely used agar-amended medium assay.
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Objective: To determine the concentration of a fungicide that inhibits the mycelial growth of a

fungal isolate by 50% compared to a non-treated control.

Materials:

Pure cultures of fungal isolates (both sensitive and resistant strains)

Potato Dextrose Agar (PDA) or other suitable growth medium

Technical grade fungicide compounds (e.g., (S)-famoxadone, azoxystrobin)

Appropriate solvent for the fungicide (e.g., acetone, dimethyl sulfoxide)

Sterile petri dishes (90 mm)

Sterile cork borer or scalpel

Incubator

Calipers or ruler for measuring colony diameter

Procedure:

Fungicide Stock Solution Preparation: Prepare a high-concentration stock solution of each

fungicide in a suitable solvent.

Serial Dilutions: Perform serial dilutions of the stock solution to obtain a range of desired test

concentrations.

Medium Amendment: Add the fungicidal solutions to molten PDA (cooled to approximately

45-50°C) to achieve the final desired concentrations. Also, prepare control plates with the

solvent alone at the same concentration used in the treated plates.

Pouring Plates: Pour the amended and control media into sterile petri dishes and allow them

to solidify.

Fungal Inoculation: Place a mycelial plug (typically 5 mm in diameter) taken from the margin

of an actively growing fungal culture onto the center of each agar plate.
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Incubation: Incubate the plates in the dark at a temperature optimal for the specific fungus

(e.g., 25°C) for a period sufficient for measurable growth in the control plates (typically 3-7

days).

Data Collection: Measure two perpendicular diameters of the fungal colony on each plate.

Data Analysis:

Calculate the mean colony diameter for each treatment.

Determine the percentage of mycelial growth inhibition for each fungicide concentration

relative to the solvent control.

Use probit analysis or non-linear regression to estimate the EC50 value from the dose-

response curve.

Visualizations: Signaling Pathway and Experimental
Workflow
The following diagrams illustrate the targeted signaling pathway and a typical experimental

workflow for cross-resistance studies.
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Caption: Targeted signaling pathway of QoI fungicides.
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Caption: Experimental workflow for cross-resistance studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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